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Compound of Interest

Compound Name: Parsonsine

Cat. No.: B1254813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Parsonsine is a naturally occurring pyrrolizidine alkaloid, a class of compounds known for a

range of biological activities. This document provides a comprehensive overview of the

chemical structure of Parsonsine, alongside an exploration of the known biological activities

and mechanisms of action characteristic of its chemical class. While specific quantitative

bioactivity data and detailed experimental protocols for Parsonsine are not extensively

available in current scientific literature, this guide furnishes representative data and

methodologies from closely related pyrrolizidine alkaloids to provide a valuable contextual

framework for researchers. This information is intended to serve as a foundational resource for

stimulating further investigation into the therapeutic potential of Parsonsine.

Chemical Structure of Parsonsine
Parsonsine is chemically classified as a macrocyclic diester pyrrolizidine alkaloid. Its structure

is characterized by a necine base, which is esterified with a necic acid to form a large ring

structure.

Systematic IUPAC Name: (1R,4S,8R,9S,19R)-4,9-dihydroxy-8-methyl-4,9-di(propan-2-

yl)-2,7,11-trioxa-16-azatricyclo[11.5.1.0¹⁶,¹⁹]nonadec-13-ene-3,6,10-trione

Table 1: Chemical and Physical Properties of Parsonsine
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Property Value Source

Molecular Formula C₂₂H₃₃NO₈ --INVALID-LINK--

Molecular Weight 439.5 g/mol --INVALID-LINK--

CAS Number 72213-98-0 --INVALID-LINK--

SMILES

C[C@@H]1--INVALID-LINK--

OC(=O)--INVALID-LINK--O1)

(C(C)C)O">C@(C(C)C)O

--INVALID-LINK--

InChIKey
MPPSDVYCCOJJIB-

QCNRXRGQSA-N
--INVALID-LINK--

Biological Context and Potential Activities
Parsonsine was first isolated from the plant Parsonsia alboflavescens. While specific biological

studies on Parsonsine are limited, its classification as a pyrrolizidine alkaloid suggests

potential activities based on the known pharmacology of this compound class. Notably, various

pyrrolizidine alkaloids have demonstrated acetylcholinesterase inhibitory and antimicrobial

properties.[1][2][3][4][5]

Potential Acetylcholinesterase Inhibitory Activity
Several pyrrolizidine alkaloids have been shown to inhibit acetylcholinesterase (AChE), the

enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[2][3][6][7][8] This

inhibition leads to an increase in the concentration and duration of action of acetylcholine in the

synaptic cleft, a mechanism that is therapeutically relevant in conditions such as Alzheimer's

disease and myasthenia gravis.

Table 2: Acetylcholinesterase Inhibitory Activity of Representative Pyrrolizidine Alkaloids
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Pyrrolizidine
Alkaloid

IC₅₀ (mM) Source Organism Reference

7-O-

angeloyllycopsamine

N-oxide

0.276 ± 0.018 Echium confusum [2]

Echimidine N-oxide 0.347 ± 0.007 Echium confusum [2]

Echimidine 0.397 ± 0.006 Echium confusum [2]

7-O-

angeloylretronecine
0.769 ± 0.030 Echium confusum [2]

7-O-

angeloylechinatine-N-

oxide

0.53 - 0.60 Solenanthus lanatus [3][8]

3′-O-

acetylheliosupine-N-

oxide

0.53 - 0.60 Solenanthus lanatus [3][8]

Heliosupine-N-oxide 0.53 - 0.60 Solenanthus lanatus [3][8]

Heliosupine 0.53 - 0.60 Solenanthus lanatus [3][8]

Note: Data for Parsonsine is not currently available. The table presents data from other

pyrrolizidine alkaloids to illustrate the potential activity of this class of compounds.

The proposed mechanism of action for the acetylcholinesterase inhibitory activity of these

alkaloids involves their binding to the active site of the AChE enzyme, thereby preventing

acetylcholine from being hydrolyzed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.tandfonline.com/doi/full/10.1080/14786419.2016.1242000
https://www.tandfonline.com/doi/full/10.1080/14786419.2016.1242000
https://www.tandfonline.com/doi/full/10.1080/14786419.2016.1242000
https://www.tandfonline.com/doi/full/10.1080/14786419.2016.1242000
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032134/
https://www.tandfonline.com/doi/full/10.1080/14786419.2015.1131984
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032134/
https://www.tandfonline.com/doi/full/10.1080/14786419.2015.1131984
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032134/
https://www.tandfonline.com/doi/full/10.1080/14786419.2015.1131984
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032134/
https://www.tandfonline.com/doi/full/10.1080/14786419.2015.1131984
https://www.benchchem.com/product/b1254813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neurotransmission

Acetylcholine

Acetylcholinesterase (AChE)

Hydrolysis

Synaptic Cleft

Choline + AcetateParsonsine (Potential Inhibitor) Inhibition

Click to download full resolution via product page

Caption: Potential mechanism of acetylcholinesterase inhibition by Parsonsine.

Potential Antimicrobial Activity
Pyrrolizidine alkaloids have also been investigated for their antimicrobial effects against a

range of bacteria and fungi.[1][4][5][9] The mechanisms underlying this activity are thought to

involve the disruption of microbial cell membranes and the inhibition of essential enzymes.

While specific data for Parsonsine is not available, studies on other pyrrolizidine alkaloids from

various plant sources have demonstrated their potential as antimicrobial agents. For instance,

alkaloids from Heliotropium subulatum have shown activity against both bacteria and fungi.[9]

Similarly, pyrrolizidine alkaloids from propolis have exhibited antibacterial activity, particularly

against Gram-positive bacteria.[1][4]

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Parsonsine are not yet

published. However, standard methodologies used for assessing the acetylcholinesterase

inhibitory and antimicrobial activities of natural products can be applied.

Representative Protocol for Acetylcholinesterase
Inhibition Assay
A common method for determining AChE inhibitory activity is the spectrophotometric method

developed by Ellman.
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Caption: General workflow for determining acetylcholinesterase inhibitory activity.

Protocol Details:

Reagent Preparation:

Prepare a solution of acetylcholinesterase (from electric eel) in a suitable buffer (e.g., Tris-

HCl).

Prepare a solution of 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) in the

same buffer.

Prepare a solution of the substrate, acetylthiocholine iodide (ATCI).

Prepare serial dilutions of the test compound (Parsonsine) in a suitable solvent (e.g.,

DMSO).

Assay Procedure:

In a 96-well microplate, add the buffer, AChE solution, and the test compound solution to

the respective wells.

Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15

minutes).

Initiate the reaction by adding the DTNB and ATCI solutions to all wells.

Immediately measure the absorbance at 412 nm at regular intervals using a microplate

reader. The yellow color produced from the reaction of thiocholine with DTNB is monitored.

Data Analysis:

Calculate the rate of reaction for each concentration of the test compound.

Determine the percentage of inhibition of AChE activity relative to the control (without

inhibitor).
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Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of

enzyme activity).

Representative Protocol for Antimicrobial Susceptibility
Testing
The antimicrobial activity of Parsonsine can be evaluated using the broth microdilution method

to determine the Minimum Inhibitory Concentration (MIC).

Protocol Details:

Microorganism Preparation:

Prepare a standardized inoculum of the test microorganisms (bacteria or fungi) in a

suitable growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

Assay Procedure:

In a 96-well microplate, perform serial two-fold dilutions of the test compound

(Parsonsine) in the appropriate broth.

Add the standardized microbial inoculum to each well.

Include positive controls (broth with inoculum, no compound) and negative controls (broth

only).

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria,

35°C for 48 hours for fungi).

MIC Determination:

After incubation, visually inspect the wells for microbial growth (turbidity).

The MIC is defined as the lowest concentration of the compound that completely inhibits

the visible growth of the microorganism.
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Future Directions
The structural features of Parsonsine and the known biological activities of related

pyrrolizidine alkaloids suggest that it is a promising candidate for further pharmacological

investigation. Future research should focus on:

Isolation and Purification: Development of efficient methods for the isolation of Parsonsine
in sufficient quantities for comprehensive biological screening.

In-depth Bioactivity Screening: Systematic evaluation of Parsonsine's acetylcholinesterase

inhibitory, antimicrobial, and potentially other activities (e.g., anticancer, anti-inflammatory).

Mechanism of Action Studies: Elucidation of the precise molecular mechanisms by which

Parsonsine exerts its biological effects.

Toxicological Evaluation: Assessment of the potential toxicity of Parsonsine, a critical

consideration for all pyrrolizidine alkaloids, many of which are known to be hepatotoxic.

This technical guide provides a starting point for researchers interested in exploring the

chemical and biological properties of Parsonsine. The provided data and protocols for related

compounds offer a valuable roadmap for initiating such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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